molecular formula C17H16O3 B8690915 3-((2,3-dihydro-1H-inden-2-yl)oxy)-4-methoxybenzaldehyde CAS No. 115898-38-9

3-((2,3-dihydro-1H-inden-2-yl)oxy)-4-methoxybenzaldehyde

Cat. No. B8690915
CAS RN: 115898-38-9
M. Wt: 268.31 g/mol
InChI Key: BMQHHDGWBJODGM-UHFFFAOYSA-N
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Description

3-((2,3-dihydro-1H-inden-2-yl)oxy)-4-methoxybenzaldehyde is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.
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properties

CAS RN

115898-38-9

Molecular Formula

C17H16O3

Molecular Weight

268.31 g/mol

IUPAC Name

3-(2,3-dihydro-1H-inden-2-yloxy)-4-methoxybenzaldehyde

InChI

InChI=1S/C17H16O3/c1-19-16-7-6-12(11-18)8-17(16)20-15-9-13-4-2-3-5-14(13)10-15/h2-8,11,15H,9-10H2,1H3

InChI Key

BMQHHDGWBJODGM-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C=O)OC2CC3=CC=CC=C3C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-hydroxy-4-methoxy-benzaldehyde (15.2 g, 100 mmol, 1 eq), 2-indanol (12.1 g, 90 mmol, 0.9 eq), and triphenylphosphine (26.2 g, 100 mmol, 1 eq) in dry THF (300 mL) was treated dropwise with diisopropylazodicarboxylate (19.6 mL, 100 mmol, 1 eq). The reaction mixture was stirred at reflux for 16 hours, then cooled and diluted with diethyl ether (500 mL). The solution was washed with water (2×150 mL), 1 M NaOH (4×125 mL), and saturated NaCl (sodium chloride) (2×100 mL), dried with CH2Cl2, then concentrated to provide a syrup, which solidified upon standing. The solid was suspended in diethyl ether (350 mL) and stirred overnight to break up all chunks. The solid was collected by vacuum filtration and recrystallized from ethanol/water (21.4 g). The ethereal filtrate was concentrated and purified by flash chromatography (silica gel, 7.5×36 cm Biotage KP-Sil column, eluted with 25% ethyl acetate in heptane) to yield an additional 5 g of product. 1H NMR (300 MHz, CDCl3) δ9.86 (s, 1H), 7.49-7.44 (m, 2H), 7.25-7.16 (m, 4H), 6.97 (d, J=8.7 Hz, 1H), 5.29-5.22 (m, 1H), 3.89 (s, 1H), 3.45 (dd, J=16.7, 6.6 Hz, 2H), 3.24 (dd, J=16.7, 3.6 Hz, 2H). 13C NMR (75 MHz, CDCl3) δ190.9, 155.5, 147.9, 140.4, 130.0, 126.9, 126.8, 124.7, 112.1, 111.0, 78.9, 56.1, 39.7.
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12.1 g
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26.2 g
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